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Compound of Interest

Compound Name: 1,4-Dichlorohexane

CAS No.: 50635-35-3

Cat. No.: B3142468

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,4-
dichlorohexane, a halogenated alkane of interest in various chemical research and

development sectors. Due to the limited availability of experimentally derived public data, this

document focuses on predicted spectroscopic information for ¹H NMR, ¹³C NMR, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS). These predictions are generated using

established algorithms and provide valuable insights into the structural characterization of this

molecule.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 1,4-dichlorohexane.

These values are calculated based on computational models and should be considered as

estimations.

Table 1: Predicted ¹H NMR Spectral Data (CDCl₃, 400
MHz)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.15 Multiplet 1H H-4

~3.65 Triplet 2H H-1

~2.0 - 1.8 Multiplet 4H H-2, H-5

~1.7 - 1.5 Multiplet 4H H-3, H-6

Table 2: Predicted ¹³C NMR Spectral Data (CDCl₃, 100
MHz)

Chemical Shift (ppm) Assignment

~65.0 C-4

~45.0 C-1

~35.0 C-5

~30.0 C-3

~28.0 C-2

~25.0 C-6

Table 3: Predicted Infrared (IR) Absorption Bands
Wavenumber (cm⁻¹) Intensity Assignment

2960-2850 Strong C-H Stretch (alkane)

1470-1430 Medium C-H Bend (alkane)

750-650 Strong C-Cl Stretch

Table 4: Predicted Mass Spectrometry Fragmentation
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m/z Relative Abundance Proposed Fragment

154/156/158 Low [M]⁺ (Molecular Ion)

119/121 Medium [M-Cl]⁺

93/95 High [C₄H₈Cl]⁺

62/64 Medium [C₃H₅Cl]⁺

55 High [C₄H₇]⁺

41 High [C₃H₅]⁺

Experimental Protocols
While specific experimental protocols for 1,4-dichlorohexane are not readily available, the

following are generalized methodologies for obtaining spectroscopic data for similar liquid-

phase organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Dissolve approximately 5-10 mg of 1,4-dichlorohexane in 0.6-0.7 mL of a deuterated

solvent (e.g., chloroform-d, CDCl₃).

Transfer the solution to a 5 mm NMR tube.

Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already

present in the solvent.

¹H NMR Acquisition:

Spectrometer: 400 MHz or higher field instrument.

Pulse Sequence: Standard single-pulse sequence.

Number of Scans: 16-32
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Relaxation Delay: 1-2 seconds

Spectral Width: 0-10 ppm

¹³C NMR Acquisition:

Spectrometer: 100 MHz or corresponding frequency for the ¹H field.

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Number of Scans: 1024 or more, depending on sample concentration.

Relaxation Delay: 2-5 seconds

Spectral Width: 0-80 ppm

Infrared (IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean.

Place a single drop of neat 1,4-dichlorohexane directly onto the crystal.

Data Acquisition (FT-IR):

Method: Fourier Transform Infrared (FT-IR) Spectroscopy.

Mode: Attenuated Total Reflectance (ATR).

Scans: 16-32 scans.

Resolution: 4 cm⁻¹.

Spectral Range: 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):
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Prepare a dilute solution of 1,4-dichlorohexane in a volatile organic solvent (e.g.,

dichloromethane or hexane).

Inject a small volume (e.g., 1 µL) into the GC inlet.

GC Conditions (Example):

Column: Standard non-polar capillary column (e.g., DB-5ms).

Inlet Temperature: 250 °C.

Oven Program: Start at 50 °C, hold for 1 minute, ramp to 250 °C at 10 °C/min.

Carrier Gas: Helium.

MS Conditions (Electron Ionization - EI):

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 35-200.

Visualizations
The following diagrams illustrate the logical workflow for spectroscopic analysis and a potential

fragmentation pathway for 1,4-dichlorohexane in mass spectrometry.
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Caption: Workflow for Spectroscopic Analysis.
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Caption: Key Mass Spec Fragmentation Pathways.

To cite this document: BenchChem. [Spectroscopic Analysis of 1,4-Dichlorohexane: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3142468/docs#spectroscopic-analysis-of-1-4-
dichlorohexane-a-technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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